Cas no 951929-30-9 (3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one)
3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-dimethoxyphenyl)-9-(pyridin-2-ylmethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
- 3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
-
- Inchi: 1S/C25H22N2O5/c1-29-18-7-8-19(23(12-18)30-2)20-11-16-6-9-22-21(24(16)32-25(20)28)14-27(15-31-22)13-17-5-3-4-10-26-17/h3-12H,13-15H2,1-2H3
- InChI Key: TXFYGXKFCXSKFH-UHFFFAOYSA-N
- SMILES: O1C2=CC=C3C=C(C4=CC=C(OC)C=C4OC)C(=O)OC3=C2CN(CC2=NC=CC=C2)C1
3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-6080-2μmol |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-5μmol |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-10μmol |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-20μmol |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-1mg |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-2mg |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-3mg |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-4mg |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-5mg |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-6080-10mg |
3-(2,4-dimethoxyphenyl)-9-[(pyridin-2-yl)methyl]-2H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-2-one |
951929-30-9 | 10mg |
$79.0 | 2023-09-11 |
3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one
3-(2,4-Dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-Chromeno[8,7-e]1,3Oxazin-2-One: A Comprehensive Overview
The compound with CAS No. 951929-30-9, named 3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a chromeno[8,7-e]1,3oxazine ring system fused with a pyridine moiety and substituted with a 2,4-dimethoxyphenyl group. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and material science.
Chromeno[8,7-e]1,3oxazine is a bicyclic system that combines chromene (a benzopyran derivative) with an oxazine ring. This structural feature imparts the compound with interesting electronic properties and potential bioactivity. The presence of the pyridin-2-yl group further enhances the molecule's versatility by introducing aromaticity and potential hydrogen bonding capabilities. Recent studies have highlighted the importance of such heterocyclic systems in modulating the pharmacokinetic properties of bioactive molecules.
The 2,4-dimethoxyphenyl substituent is another critical feature of this compound. Methoxy groups are known to act as electron-donating groups, which can influence the molecule's reactivity and stability. This substitution pattern is particularly relevant in medicinal chemistry, where methoxy groups are often used to improve the solubility and bioavailability of drug candidates. Furthermore, the dimethoxy substitution at positions 2 and 4 on the phenyl ring suggests a potential for stereochemical control in future synthetic modifications.
Recent advancements in synthetic organic chemistry have enabled the efficient construction of complex molecules like 3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno[8,7-e]1,3oxazin-2-one. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the synthesis process. These methods not only enhance yield but also reduce reaction times and costs associated with traditional synthetic routes.
In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an antioxidant, anti-inflammatory, and anticancer agent. The chromeno[8,e]1 oxazine system has been implicated in modulating oxidative stress pathways through its interaction with reactive oxygen species (ROS). Additionally, the pyridine moiety may contribute to the molecule's ability to inhibit key enzymes involved in inflammatory responses.
One of the most exciting developments involving this compound is its application in drug delivery systems. The unique structure of chromeno[8,e]1 oxazine allows for the incorporation of functional groups that can facilitate targeted drug delivery. For example, researchers have explored its use as a carrier for anticancer drugs due to its ability to encapsulate hydrophobic molecules while maintaining structural integrity under physiological conditions.
Moreover, computational studies using molecular docking techniques have provided insights into the binding affinities of this compound with various therapeutic targets. These studies suggest that 3-(2,dichlorophenyl)-chromeno[8,e]1 oxazine derivatives could potentially bind to G-protein coupled receptors (GPCRs) or kinase enzymes with high specificity. Such findings underscore the importance of further preclinical studies to validate these observations.
In conclusion, CAS No 951929-30-9 represents a cutting-edge molecule that bridges organic synthesis with biomedical applications. Its intricate structure and diverse functional groups make it a valuable tool for advancing research in drug discovery and materials science. As ongoing studies continue to unravel its full potential,CAS No 951929 -30 - 9 stands at the forefront of innovative chemical research.
951929-30-9 (3-(2,4-dimethoxyphenyl)-9-(pyridin-2-yl)methyl-2H,8H,9H,10H-chromeno8,7-e1,3oxazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)